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Cat. No.: B1278486 Get Quote

An In-Depth Technical Guide to the Commercial Availability of 2-Cyclopropylethylamine

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
2-Cyclopropylethylamine (also known as 2-cyclopropylethanamine) is a valuable chemical

building block whose structural motif is of increasing interest in medicinal chemistry and drug

discovery. The incorporation of the cyclopropyl group can significantly influence a molecule's

pharmacological properties, including metabolic stability, potency, and membrane permeability.

[1][2] This guide provides a comprehensive technical overview of the commercial availability of

2-Cyclopropylethylamine, offering practical insights for researchers and procurement

specialists. We will delve into supplier details, available forms and purities, quality control

considerations, and the broader context of its synthesis and applications, ensuring a well-

rounded understanding for its integration into research and development pipelines.

Section 1: Chemical Identity and Physicochemical
Properties
2-Cyclopropylethylamine is a primary amine featuring a cyclopropyl group attached to an

ethyl spacer. It is commercially available primarily as a free base and as a hydrochloride salt.

Understanding its fundamental properties is critical for experimental design, handling, and

analytical characterization.
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Property
2-Cyclopropylethylamine
(Free Base)

2-Cyclopropylethylamine
HCl

Molecular Formula C₅H₁₁N[3][4] C₅H₁₂ClN[5]

Molecular Weight 85.15 g/mol [3][6] 121.61 g/mol [5]

CAS Number 62893-54-3[4] 89381-08-8[5]

Appearance Solid[3] Data not consistently available

InChI Key
ZOGZOXRETBBBJI-

UHFFFAOYSA-N[3][4]

BFPCWNJLKUBDAR-

UHFFFAOYSA-N[5]

Synonyms
2-Cyclopropyl ethylamine,

Cyclopropaneethanamine[4][6]

2-Cyclopropylethanamine

hydrochloride[5]

Section 2: Commercial Availability and Procurement
Procuring 2-Cyclopropylethylamine requires careful consideration of the supplier, grade, and

available form. The compound is typically available from specialized chemical suppliers

catering to the research and development sector.

Key Commercial Suppliers
Our research indicates that 2-Cyclopropylethylamine is primarily available from the following

sources in research quantities:

Sigma-Aldrich (Merck): A major global supplier that lists the compound under its

"AldrichCPR" (Chemical Purity Research) brand.[3] This product line is specifically

designated for early-discovery researchers.[3] Notably, the supplier does not provide

comprehensive analytical data for this grade and states that the "Buyer assumes

responsibility to confirm product identity and/or purity".[3] Bulk order requests can be made

directly through their platform.[3]

CymitQuimica: This supplier offers 2-Cyclopropylethylamine with a stated purity of 95%.[4]

They provide the product in small, pre-packaged quantities (e.g., 100mg, 250mg) suitable for

initial screening and laboratory-scale synthesis.[4]
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AChemBlock: Listed as a synonym for 2-cyclopropylethylamine on the MilliporeSigma

website, suggesting it as another potential source.[6]

Available Grades and Quantities
The commercial landscape for this compound is tailored towards R&D, not large-scale bulk

manufacturing.

Supplier
Product
Name

CAS Form
Purity
Specificatio
n

Available
Quantities

Sigma-

Aldrich

2-cyclopropyl

ethyl amine

AldrichCPR

62893-54-3 Free Base

Purity not

specified;

buyer

verification

required.[3]

100mg; Bulk

request

CymitQuimic

a

2-

Cyclopropylet

hylamine

62893-54-3 Free Base 95%[4]
100mg,

250mg

PubChem

2-

Cyclopropylet

hanamine

hydrochloride

89381-08-8 HCl Salt

Lists various

vendors (data

aggregated)

Varies by

vendor

Procurement Strategy Workflow
For scientists and procurement managers, a structured approach is essential, particularly given

the variability in product specifications. The following workflow is recommended.
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Phase 1: Scoping & Supplier Identification

Phase 2: Technical Evaluation

Phase 3: Procurement & Verification

Define Requirement:
- Quantity (mg, g, kg)
- Purity (>95%, >98%)

- Form (Free Base / HCl)

Identify Potential Suppliers
(e.g., Sigma-Aldrich, CymitQuimica)

Request Technical Data:
- Certificate of Analysis (CoA)
- Purity Data (NMR, GC-MS)
- Safety Data Sheet (SDS)

Evaluate Supplier Grade
Is 'AldrichCPR' acceptable?

Does purity meet experimental need?

Place Order for
Small Evaluation Sample

Perform In-House QC
(See Section 3 Workflow)

Approve Supplier &
Place Bulk/Main Order

QC Pass

Reject Supplier &
Return to Phase 1

QC Fail

Click to download full resolution via product page

Caption: Recommended procurement workflow for 2-Cyclopropylethylamine.
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Section 3: Quality Control and In-House Verification
Given that some suppliers provide 2-Cyclopropylethylamine with limited analytical data,

establishing a robust in-house quality control (QC) protocol is a cornerstone of scientific

integrity. This self-validating step ensures that the material's identity, purity, and integrity are

confirmed before its use in critical experiments.

Recommended Analytical Methods
Identity Confirmation (NMR Spectroscopy):

¹H NMR: The proton NMR spectrum should provide a definitive fingerprint. Expect

characteristic signals for the cyclopropyl protons (a complex multiplet system typically in

the 0.0-0.8 ppm range) and the two ethylenic CH₂ groups, with the one adjacent to the

nitrogen atom being the most deshielded.

¹³C NMR: The carbon spectrum will confirm the presence of the five unique carbon atoms.

Purity Assessment (Chromatography and Mass Spectrometry):

Gas Chromatography-Mass Spectrometry (GC-MS): This is the ideal method for assessing

the purity of a volatile amine like 2-Cyclopropylethylamine. The gas chromatogram will

separate impurities, while the mass spectrum will confirm the molecular weight of the main

component (m/z = 85 for the molecular ion [M]⁺).

High-Performance Liquid Chromatography (HPLC): If the compound is derivatized or

analyzed as the non-volatile HCl salt, HPLC can be an effective alternative for purity

analysis.

QC Workflow for Incoming Material
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Analytical Testing

Receive Material

Review Supplier Docs
(CoA, SDS if available)

Sample Material
Under Inert Atmosphere

¹H and ¹³C NMR
(Identity Confirmation)

GC-MS Analysis
(Purity & MW Confirmation)

Compare Data to Specs
Identity Match? Purity ≥ 95%?

Release to Lab Inventory

 PASS 

Quarantine & Contact Supplier

 FAIL 

Click to download full resolution via product page

Caption: A self-validating QC workflow for incoming 2-Cyclopropylethylamine.

Section 4: Synthetic Context
While this guide focuses on commercial availability, understanding the synthetic landscape

provides valuable context. The synthesis of 2-substituted cyclopropylamines is a topic of active

research, often presenting challenges in achieving high diastereoselectivity.[7][8]
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Common strategies in the literature for accessing the cyclopropylamine motif include:

Kulinkovich-de Meijere and Kulinkovich-Szymoniak Reactions: These methods are used to

construct cyclopropane rings.[8]

Metal-Catalyzed Cyclopropanation: The use of carbenoids in the presence of metal catalysts

can form the cyclopropane ring.[8]

Rearrangement Reactions: The Curtius rearrangement of cyclopropyl acyl azides is another

established route.[8]

From α-Chloroaldehydes: A reported method involves trapping an electrophilic zinc

homoenolate with an amine, followed by ring closure to generate trans-2-substituted

cyclopropylamines.[7][8]

The multi-step nature and potential stereochemical complexities of these syntheses likely

contribute to the compound's availability primarily in research-scale quantities from specialized

suppliers.

Section 5: Applications in Research and Drug
Development
The cyclopropyl group is not merely a passive structural element; it is a functional bioisostere

that medicinal chemists employ to fine-tune drug candidates. Its unique stereoelectronic

properties can confer significant advantages.

Metabolic Stability: The C-H bonds on a cyclopropane ring are stronger than those in a

typical alkane.[2] This increased bond dissociation energy can make the moiety more

resistant to oxidative metabolism by cytochrome P450 (CYP) enzymes, a crucial strategy for

reducing drug clearance and improving half-life.[1]

Enhanced Potency and Selectivity: The rigid, three-dimensional structure of the cyclopropyl

ring can lock a molecule into a specific conformation that is more favorable for binding to a

biological target, thereby enhancing potency and reducing off-target effects.[2]

Pharmacokinetic Modulation: The group can influence properties like lipophilicity and

membrane permeability, which are critical for oral absorption and distribution, including
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permeability across the blood-brain barrier.[2]

Therapeutic Areas: Cyclopropylamine scaffolds are found in a wide range of biologically

active agents, including drugs targeting the central nervous system (e.g., antidepressants),

cardiovascular diseases, and infectious diseases.[9][10][11] They are key intermediates for

compounds like monoamine oxidase inhibitors (MAOIs) and various agrochemicals.[9]

Section 6: Handling, Storage, and Safety
Proper handling of 2-Cyclopropylethylamine and its salts is paramount. The amine

functionality imparts corrosive and irritant properties.

GHS Hazard Information
Compound Form GHS Pictograms Signal Word Hazard Statements

Free Base GHS07 Warning
H302: Harmful if

swallowed.[3]

HCl Salt Danger Danger

H302: Harmful if

swallowed.[5] H314:

Causes severe skin

burns and eye

damage.[5]

This is not an exhaustive list. Always consult the most current Safety Data Sheet (SDS) from

your supplier. Safety data for related short-chain flammable amines suggests that the free base

should also be handled as a corrosive and flammable liquid.[12][13]

Recommended Handling and Storage
Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (e.g., nitrile), safety goggles, and a lab coat.[12][13]

Ventilation: Handle the compound in a well-ventilated chemical fume hood to avoid inhalation

of vapors.[13][14]

Storage: Store containers tightly closed in a cool, dry, and well-ventilated area away from

incompatible materials such as acids and strong oxidizing agents.[13] For flammable

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.researchgate.net/publication/303980967_The_Cyclopropyl_Fragment_is_a_Versatile_Player_that_Frequently_Appears_in_PreclinicalClinical_Drug_Molecules
https://www.longdom.org/open-access-pdfs/cyclopropylamine-in-medicinal-chemistry-synthesis-and-applications.pdf
https://patents.google.com/patent/US3988464A/en
https://pubmed.ncbi.nlm.nih.gov/41307432/
https://www.longdom.org/open-access-pdfs/cyclopropylamine-in-medicinal-chemistry-synthesis-and-applications.pdf
https://www.benchchem.com/product/b1278486?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/zh/product/aldrich/cds004252
https://pubchem.ncbi.nlm.nih.gov/compound/21916080
https://pubchem.ncbi.nlm.nih.gov/compound/21916080
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1659_4.pdf
https://www.fishersci.com/store/msds?partNumber=AAH2749906&productDescription=%28S%29-1-CYCLPROPLETHLAMINE+CH+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1659_4.pdf
https://www.fishersci.com/store/msds?partNumber=AAH2749906&productDescription=%28S%29-1-CYCLPROPLETHLAMINE+CH+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH2749906&productDescription=%28S%29-1-CYCLPROPLETHLAMINE+CH+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL1108003&productDescription=2-CYCLOPROPYLETHANOL+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH2749906&productDescription=%28S%29-1-CYCLPROPLETHLAMINE+CH+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


amines, storage in a dedicated flammables cabinet is recommended.[13]

Inert Atmosphere: Primary amines can be sensitive to air and moisture. For long-term

storage, consider storage under an inert atmosphere (e.g., nitrogen or argon).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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